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Compound Focus: Vimirogant

CAS No.: 1802706-04-2

Cat. No.: S546768

Quantitative Solubility Data

The table below summarizes the available physicochemical and solubility data for Vimiregant

hydrochloride from chemical suppliers [1] [2] [3].

Property Specification / Value

CAS Number 1802678-42-7 [1] [2]

Molecular Formula C27H35F3N40sS « xHCI [1] [3]

Purity > 98.39% - = 99.0% [1] [2] [3]

Form Light yellow to yellow solid powder [2]

Solubility in DMSO 100 - 125 mg/mL (requires ultrasonic treatment) [1] [2] [3]
Solubility in Ethanol 50 mg/mL (requires ultrasonic treatment) [1] [2] [3]

Formulation Strategies for Solubility Enhancement

Based on the supplier data, here are several pre-tested formulations for preparing stock and working

solutions for in vitro and in vivo studies. These strategies use common solubilization techniques such as co-
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solvents and solubilizing agents [1] [2].

Application Formulation & Protocol Outcome

Stock Dissolve in DMSO at 62.5 mg/mL [2]. Clear stock solution for

Solution further dilution [1] [2].

In Vivo (IVIS) 10% DMSO + 40% PEG300 + 5% Tween-80 + 45% Clear solution, = 6.25
Saline [1] [2]. Add co-solvents sequentially. mg/mL [1] [2].

In Vivo (Oral) 10% EtOH + 40% PEG300 + 5% Tween-80 + 45% Clear solution, = 2.5
Saline [1] [2] or 10% EtOH + 90% Corn Oil [1] [2]. mg/mL [1] [2].

Troubleshooting Common Solubility Issues

Here are answers to frequently asked questions that may arise during your experiments.

¢ Q: My compound precipitates upon dilution into an aqueous buffer. How can I prevent this?

o A: Precipitation upon dilution is a common "water shock" phenomenon. To mitigate this, ensure
you are adding the stock solution slowly to the aqueous medium while vortexing or stirring
vigorously. Using a formulation that contains solubilizing agents like SBE-B-CD or Tween-80
can help maintain the compound in solution by inhibiting precipitation [1] [2].

¢ Q: I need a formulation for oral gavage that does not use DMSO. What are my options?

o A: As shown in the formulation table, a mixture of 10% Ethanol, 40% PEG300, 5% Tween-80,
and 45% Saline is a viable, well-tolerated option that achieves a concentration suitable for in
vivo dosing [1] [2]. Another simple alternative is a 10% Ethanol in Corn Oil solution [1] [2].

¢ Q: How can I improve the solubility of my compound for long-term stability studies?

o A: For long-term storage, lyophilization (freeze-drying) is the best option to ensure stability.
For solution stability, the SBE-B-CD-based formulation is recommended over the corn oil
formulation for studies exceeding half a month, as it generally offers better physical stability [1]

2.
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Experimental Workflow for Formulation Preparation

The following diagram outlines the general decision-making process for preparing a stable working solution

of Vimiregant hydrochloride for your experiments, based on the supplier-provided protocols.
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Broader Strategies for Insoluble Compounds

While specific data on advanced techniques for Vimiregant is not available in the search results, the general
approaches below are widely used in pharmaceutical development for compounds with similar challenges [4]

[5].

e Amorphous Solid Dispersions (ASD): This technique involves converting the crystalline drug into a
higher-energy amorphous form and dispersing it in a polymer matrix (e.g., via spray drying or hot melt
extrusion). This can significantly improve dissolution rates and apparent solubility [5].

¢ Lipid-Based Formulations: For highly lipophilic drugs, systems like self-emulsifying drug delivery
systems (SEDDS) can be highly effective. These formulations use a mixture of oils, surfactants, and
co-solvents to keep the drug in solution upon dispersion in the gastrointestinal fluids [5].

¢ Nanocrystal Technology: Reducing the particle size of the drug to the nanoscale (100-1000 nm)
dramatically increases the surface area, leading to a higher dissolution rate. This is a robust method
for BCS Class Il compounds [4] [6].

e Cyclodextrin Complexation: Cyclodextrins like SBE-B-CD and HP-B-CD can form inclusion
complexes with drug molecules, enhancing their aqueous solubility. As shown in the formulation data,
SBE-B-CD is already a key component in one of the recommended formulations for Vimirogant [1]

[2] [5].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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